Cas no 2885995-31-1 (cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester)

• Product Name: cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
• CAS No: 2885995-31-1
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5953223
• PubChem ID: 96532356
• Update Time: 2025-05-22

cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
• 2885995-31-1
• 2703746-42-1
• AT37791
• Rel-(3R,5S)-1-(tert-butoxycarbonyl)-5-fluoropiperidine-3-carboxylic acid

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-7(9(14)15)4-8(12)6-13/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： VMVJWQZJKYIFJE-SFYZADRCSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester

Cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester

The compound cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester (CAS No. 2885995-31-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their versatile properties and biological activities. The piperidine ring system, a six-membered saturated ring containing one nitrogen atom, serves as the core structure of this molecule. The presence of fluorine at the 5th position introduces unique electronic and steric effects, which can influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as asymmetric catalysis and stereocontrolled reactions. The cis configuration at the 5-fluoro position is particularly noteworthy, as it may impart specific stereochemical properties that are critical for its intended applications. The dicarboxylic acid functionality further enhances the molecule's versatility, allowing for potential derivatization into a wide range of functional groups.

The tert-butyl ester group attached to the piperidine ring plays a crucial role in stabilizing the molecule during synthesis and storage. This protecting group is commonly used in organic synthesis to prevent unwanted side reactions while maintaining the integrity of sensitive functional groups. Its removal under controlled conditions can yield the free dicarboxylic acid, which may exhibit enhanced reactivity in subsequent transformations.

From a pharmacological perspective, cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester has shown promise in preclinical studies as a potential lead compound for drug development. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors. Recent research has highlighted its ability to modulate key signaling pathways involved in inflammatory diseases and neurodegenerative disorders.

Moreover, the compound's unique stereochemistry may contribute to its selectivity and efficacy in biological systems. Stereoisomerism is a critical factor in drug design, as it can significantly influence a molecule's pharmacokinetics and pharmacodynamics. The cis configuration of this compound may enhance its ability to bind to specific protein pockets or enzymes, making it a valuable candidate for further exploration in medicinal chemistry.

In terms of synthesis, researchers have employed innovative strategies to construct this molecule with high precision. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been utilized to optimize reaction conditions and improve yields. These advancements underscore the importance of modern synthetic methods in addressing the challenges associated with complex molecule construction.

The application of computational chemistry tools has also been instrumental in understanding the properties of this compound. Molecular modeling studies have provided insights into its conformational flexibility, solubility profiles, and potential bioavailability. Such analyses are essential for guiding experimental efforts and refining synthetic strategies.

Looking ahead, the development of novel derivatives based on this compound holds great promise for expanding its utility across diverse fields. Potential applications include its use as a building block for advanced materials or as an intermediate in the synthesis of bioactive molecules with enhanced therapeutic profiles.

In conclusion, cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester (CAS No. 2885995-31-1) represents a compelling example of how structural complexity can be harnessed to create molecules with multifaceted applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in organic synthesis and drug discovery.